Cas no 14120-13-9 (1,2-Dimethoxy-4-iodo-5-nitrobenzene)

• Product Name: 1,2-Dimethoxy-4-iodo-5-nitrobenzene
• CAS No: 14120-13-9
• MF: C₈H₈INO₄
• MW: 309.057894706726
• CID: 3154329
• PubChem ID: 4048552
• Update Time: 2025-04-21

1,2-Dimethoxy-4-iodo-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethoxy-4-iodo-5-nitrobenzene
• JTESSAIGBDTIRH-UHFFFAOYSA-N
• 14120-13-9
• 4-iodo-5-nitro-1,2-dimethoxybenzene
• AKOS024338968
• SCHEMBL14785603
• 621-842-0

• Inchi： 1S/C8H8INO4/c1-13-7-3-5(9)6(10(11)12)4-8(7)14-2/h3-4H,1-2H3
• InChI Key： JTESSAIGBDTIRH-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=C1[N+](=O)[O-])OC)OC

Computed Properties

• Exact Mass: 308.94981Da
• Monoisotopic Mass: 308.94981Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.3Ų